Cas no 21404-86-4 (1-Piperazineacetamide, a,a,4-trimethyl-)

• Product Name: 1-Piperazineacetamide, a,a,4-trimethyl-
• CAS No: 21404-86-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 249685
• PubChem ID: 39257684
• Update Time: 2025-04-19

1-Piperazineacetamide, a,a,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, a,a,4-trimethyl-
• 2-methyl-2-(4-methylpiperazin-1-yl)propanamide
• 4-[2-(DIMETHYLAMINO)ETHYL]PIPERAZINE-1-CARBALDEHYDE
• 1-Piperazineacetamide,a,a,4-trimethyl
• SCHEMBL4404464
• 1-Piperazineacetamide,-alpha-,-alpha-,4-trimethyl-(8CI)
• DTXSID00653595
• 21404-86-4

• Inchi： 1S/C9H19N3O/c1-9(2,8(10)13)12-6-4-11(3)5-7-12/h4-7H2,1-3H3,(H2,10,13)
• InChI Key： UZMIOUVCIDCMQG-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N1CCN(C)CC1)N

Computed Properties

• Exact Mass: 185.15300
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57000
• LogP: 0.07380